Cas no 89099-03-6 (Pentanoic acid, 2-isocyano-4-methyl-, phenylmethyl ester)

• Product name: Pentanoic acid, 2-isocyano-4-methyl-, phenylmethyl ester
• CAS No: 89099-03-6
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 612439
• PubChem ID: 71322025

Pentanoic acid, 2-isocyano-4-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-isocyano-4-methyl-, phenylmethyl ester
• benzyl 2-isocyano-4-methylpentanoate
• 89099-03-6
• DTXSID30751755

• Inchi： InChI=1S/C14H17NO2/c1-11(2)9-13(15-3)14(16)17-10-12-7-5-4-6-8-12/h4-8,11,13H,9-10H2,1-2H3
• InChI Key： DKBQPUNNMIXZBX-UHFFFAOYSA-N
• SMILES： CC(C)CC(C(=O)OCC1=CC=CC=C1)[N+]#[C-]

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų